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Compound of Interest

Compound Name: Benzhydrylurea

Cat. No.: B1198726 Get Quote

The following provides essential safety and logistical information for the proper disposal of

benzhydrylurea in a laboratory setting. This guidance is intended for researchers, scientists,

and drug development professionals to ensure safe handling and compliance with standard

laboratory practices.

Hazard Summary and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for benzhydrylurea is not readily available, data

from structurally similar compounds like benzhydrol and benzoylurea indicate potential

hazards. It is crucial to handle benzhydrylurea with appropriate caution.

Potential Hazards:

Harmful if swallowed.

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

Required Personal Protective Equipment (PPE):
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Gloves: Wear appropriate chemical-resistant gloves. Inspect gloves prior to use and dispose

of contaminated gloves in accordance with laboratory practices.

Eye Protection: Use safety glasses with side-shields or goggles.

Skin Protection: Wear a lab coat or other protective clothing to prevent skin contact.[1]

Respiratory Protection: If working in a poorly ventilated area or if dusts/aerosols may be

generated, use a NIOSH-approved respirator.

Step-by-Step Disposal Procedure
Benzhydrylurea should be treated as a hazardous chemical waste. Under no circumstances

should it be disposed of down the drain or in regular trash.

Containerization:

Place waste benzhydrylurea in a clearly labeled, sealed container. The container must be

in good condition, free of leaks or cracks.

The label should prominently display the words "Hazardous Waste" and the full chemical

name, "Benzhydrylurea." Avoid using abbreviations or chemical formulas.[2]

Storage:

Store the waste container in a designated, well-ventilated hazardous waste accumulation

area.

Ensure the container is kept closed except when adding waste.[2]

Segregate from incompatible materials.

Waste Pickup:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

hazardous waste pickup.[2] Follow their specific procedures for waste collection.

Decontamination of Empty Containers and Glassware:
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Empty Containers: Triple-rinse the empty container with a suitable solvent. The rinsate

must be collected and treated as hazardous waste.[2] After triple-rinsing, the container can

often be disposed of in the regular trash, but confirm with your institution's EHS guidelines.

Contaminated Labware: Glassware and other lab materials contaminated with

benzhydrylurea must be decontaminated or disposed of as hazardous waste.[2] If

decontamination is not feasible, package the contaminated items in a labeled hazardous

waste container.

Quantitative Data Summary
The following table summarizes hazard classifications for related compounds, which should be

considered as potential hazards for benzhydrylurea.

Hazard Statement Classification Reference Compound

Acute toxicity, Oral Category 4 (Harmful) Benzhydrol

Skin irritation Category 2 (Irritant) Benzhydrol

Eye irritation Category 2A (Irritant) Benzhydrol

Specific target organ toxicity Category 3 (Respiratory) Benzhydrol

Experimental Workflow for Disposal
The following diagram outlines the logical steps for the proper disposal of benzhydrylurea.
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Benzhydrylurea Disposal Workflow

Start: Benzhydrylurea Waste Generated

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Assess Waste Type
(Solid, Liquid, Contaminated Material)

Select & Label Appropriate
Hazardous Waste Container

Transfer Waste to Container

Securely Seal Container

Store in Designated
Hazardous Waste Area

Contact EHS for
Waste Pickup

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of benzhydrylurea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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